Cas no 6552-68-7 ((2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one)
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,3-(4-chlorophenyl)-1-(4-methoxyphenyl)-
- 3-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)-PROP-2-EN-1-ONE
- {4-chloro-3-nitrophenyl}(4-methoxyphenyl)methanone
- 1-< 4-Methoxy-phenyl> -3-< 4-chlor-phenyl> -propen-(2)-on-(1)
- 3-(4-chloro-phenyl)-1-(4-methoxy-phenyl)-propenone
- 4-Chlor-4'-methoxy-3-nitro-benzophenon
- 4-Chlor-4'-methoxy-chalkon
- 4-chloro-4'-methoxy-3-nitro-benzophenone
- 4-chloro-4'-methoxybenzalacetophenone
- 4-chloro-4'-methoxy-chalcone
- AC1LHJBT
- AN-829
- CTK1B9699
- HMS2554A19
- MCUL
- 3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
- 4-Chloro-4'-methoxychalcone
- NSC 55908
- (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
-
- MDL: MFCD00018789
Computed Properties
- Exact Mass: 272.06049
- Monoisotopic Mass: 272.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 311
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Density: 1.207
- Melting Point: 253-254 ºC (N,N-dimethylformamide ethanol )
- Boiling Point: 430.1°C at 760 mmHg
- Flash Point: 173.7°C
- Refractive Index: 1.613
- Solubility: Insuluble (7.6E-3 g/L) (25 ºC),
- PSA: 26.3
- LogP: 4.24470
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB240754-1 g |
3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
6552-68-7 | 1 g |
€339.20 | 2023-07-20 | ||
| abcr | AB240754-5 g |
3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
6552-68-7 | 5 g |
€658.70 | 2023-07-20 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1193939-5g |
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
6552-68-7 | 98% | 5g |
¥2604.00 | 2024-05-05 | |
| TRC | C376658-50mg |
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
6552-68-7 | 50mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C376658-100mg |
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
6552-68-7 | 100mg |
$ 65.00 | 2022-04-01 | ||
| TRC | C376658-500mg |
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one |
6552-68-7 | 500mg |
$ 185.00 | 2022-04-01 | ||
| abcr | AB240754-1g |
3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one; . |
6552-68-7 | 1g |
€339.20 | 2025-04-17 | ||
| abcr | AB240754-5g |
3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one; . |
6552-68-7 | 5g |
€658.70 | 2025-04-17 | ||
| A2B Chem LLC | AG66354-1g |
3-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)PROP-2-EN-1-ONE |
6552-68-7 | 95+% | 1g |
$628.00 | 2024-04-19 | |
| A2B Chem LLC | AG66354-2g |
3-(4-CHLOROPHENYL)-1-(4-METHOXYPHENYL)PROP-2-EN-1-ONE |
6552-68-7 | 95+% | 2g |
$830.00 | 2024-04-19 |
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
Introduction to (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (CAS No. 6552-68-7)
(2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one, identified by its CAS number 6552-68-7, is a significant compound in the field of chemical and pharmaceutical research. This molecule, featuring a conjugated system with a phenyl ring substituted at the 4-position by a chlorine atom and another phenyl ring substituted at the 4-position by a methoxy group, exhibits unique chemical properties that make it valuable in various applications.
The structure of (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one consists of an α,β-unsaturated carbonyl compound, which is a key feature for its reactivity and potential biological activity. The presence of both electron-withdrawing and electron-donating groups on the aromatic rings influences its electronic properties and interactions with biological targets. This compound has garnered attention in recent years due to its potential role in drug discovery and development.
Recent studies have highlighted the importance of molecules with similar structural motifs in the development of novel therapeutic agents. The combination of a chlorophenyl group and a methoxyphenyl group in (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one suggests potential interactions with enzymes and receptors, making it a promising candidate for further investigation. Researchers have been exploring its pharmacological profile to understand its mechanisms of action and potential applications in treating various diseases.
In the context of medicinal chemistry, the α,β-unsaturated carbonyl moiety is known for its ability to participate in Michael addition reactions, hydrogenation, and other transformations that are crucial for drug synthesis. The specific arrangement of substituents on the aromatic rings in (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one enhances its versatility, allowing it to be incorporated into diverse molecular frameworks. This flexibility has made it a valuable intermediate in the synthesis of more complex molecules with potential therapeutic benefits.
One of the most intriguing aspects of (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one is its potential role as a scaffold for developing new drugs. The structural features of this compound have been studied in relation to their impact on biological activity. For instance, the chloro group can enhance binding affinity to certain enzymes, while the methoxy group can modulate metabolic stability. These properties make it an attractive candidate for further optimization towards therapeutic applications.
The synthesis of (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as 4-chlorobenzaldehyde and 4-methoxybenzaldehyde, followed by condensation reactions to form the α,β-unsaturated carbonyl core. Subsequent functionalization steps introduce additional substituents to achieve the desired structure. The synthetic route must be carefully designed to ensure high yield and purity, which are critical for pharmaceutical applications.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of compounds like (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one. Techniques such as transition metal-catalyzed reactions and flow chemistry have improved the overall process efficiency, reducing costs and environmental impact. These innovations are essential for translating laboratory discoveries into viable pharmaceutical products.
The pharmacological evaluation of (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one has revealed several interesting findings. In vitro studies have shown that this compound exhibits moderate activity against certain enzymes and receptors, suggesting potential therapeutic benefits. For example, it has been observed to interact with enzymes involved in inflammation pathways, which could make it useful in developing anti-inflammatory drugs. Additionally, its ability to cross cell membranes may enhance its bioavailability, making it a promising candidate for oral administration.
The future direction of research on (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one includes further exploration of its pharmacological profile and optimization towards higher efficacy and selectivity. Structure-activity relationship (SAR) studies will be crucial in understanding how modifications to the molecular structure influence biological activity. Additionally, computational modeling techniques can provide insights into binding interactions at the molecular level, guiding rational drug design efforts.
In conclusion, (2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (CAS No. 6552-68-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing new therapeutic agents. Ongoing studies aim to elucidate its mechanisms of action and optimize its properties for clinical applications. As research continues to uncover new possibilities, this compound is poised to play a vital role in advancing drug discovery and development efforts worldwide.
6552-68-7 ((2E)-3-(4-Chlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one) Related Products
- 127394-84-7(2-Propen-1-one, 3-(3,4-dichlorophenyl)-1-(4-methoxyphenyl)-)
- 218764-68-2(2-Propen-1-one, 1-(4-chlorophenyl)-3-(3-phenoxyphenyl)-)
- 52182-25-9(2-Propen-1-one, 3-(3-chlorophenyl)-1-(4-methoxyphenyl)-)
- 62643-81-6(2,4-Pentadien-1-one, 5-(4-chlorophenyl)-1-(4-methoxyphenyl)-)
- 88681-15-6(2-Propen-1-one, 3-(4-chlorophenyl)-1-(4-phenoxyphenyl)-)
- 87664-39-9(2-Propen-1-one, 3-(4-chlorophenyl)-1-(3-methoxyphenyl)-)
- 6552-63-2(1-(4-Chlorophenyl)-3-(4-methoxyphenyl)prop-2-en-1-one)
- 169803-86-5(2-Propen-1-one, 3-(3,5-dichlorophenyl)-1-(4-methoxyphenyl)-)
- 62643-86-1(2,4-Pentadien-1-one, 1-(4-chlorophenyl)-5-(4-methoxyphenyl)-)
- 52182-34-0(3-CHLORO-4''-METHOXYCHALCONE)